![molecular formula C17H15BrClNO B2990058 (5-Bromo-2-chlorophenyl)(3-phenylpyrrolidin-1-yl)methanone CAS No. 1209171-14-1](/img/structure/B2990058.png)
(5-Bromo-2-chlorophenyl)(3-phenylpyrrolidin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
A paper describes a 7-step procedure for the synthesis of a similar compound that started from(5-bromo-2-chlorophenyl)(4-ethoxyphenyl)methanone
. The key step was the resolution of 2-(5-bromo-2-chlorophenyl)-2-(4-ethoxyphenyl)acetic acid
by crystallizations of its L- and D-menthyl esters from petroleum ether to give optically pure enantiomers . Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code1S/C13H7BrClFO/c14-9-3-6-12 (15)11 (7-9)13 (17)8-1-4-10 (16)5-2-8/h1-7H
.
Scientific Research Applications
Synthesis and Antioxidant Properties
The synthesis of derivatives with bromine and their antioxidant properties have been explored in-depth. For instance, derivatives of methanone with bromine substitutions have been synthesized through reactions like bromination and demethylation. These compounds, including bromophenols, have demonstrated effective antioxidant power in various assays, such as radical scavenging activities and metal ion chelating activities. The synthesized bromophenols are promising due to their potent antioxidant and radical scavenging capabilities, hinting at potential applications in combating oxidative stress-related diseases (Çetinkaya et al., 2012).
Enantiomerically Pure Compounds Synthesis
Research on the facile synthesis of enantiomerically pure derivatives starting from similar methanone structures has been reported. This includes developing procedures for synthesizing diarylethane compounds with high enantiomeric purities. Such research is vital for producing optically active compounds that can have significant applications in medicinal chemistry and drug development (Zhang et al., 2014).
Molecular Structure and Antimicrobial Activity
Studies have also been conducted on compounds with similar structural frameworks to investigate their molecular structure, spectroscopic properties, and antimicrobial activity. This includes detailed computational analysis and experimental verification to ascertain their stability, reactivity, and potential as antimicrobial agents. Such research underscores the importance of structural analysis in identifying promising candidates for drug development (Sivakumar et al., 2021).
Anti-inflammatory and Antibacterial Agents
The synthesis and biological evaluation of novel pyrazoline derivatives as potent anti-inflammatory and antibacterial agents have been explored. This includes methods that yield high effectiveness with environmental friendliness and potential for pharmaceutical applications. Such studies highlight the role of novel synthetic pathways in developing therapeutic agents (Ravula et al., 2016).
Spectroscopic and Computational Analysis
Further, the spectroscopic and computational analysis of novel piperidine derivatives emphasizes the importance of theoretical and experimental studies in confirming molecular structures and understanding their physical and chemical properties. Such analyses provide a foundation for exploring the reactivity and potential applications of these compounds in various scientific domains (Arasu et al., 2019).
properties
IUPAC Name |
(5-bromo-2-chlorophenyl)-(3-phenylpyrrolidin-1-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15BrClNO/c18-14-6-7-16(19)15(10-14)17(21)20-9-8-13(11-20)12-4-2-1-3-5-12/h1-7,10,13H,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTVNHELUXOAQJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1C2=CC=CC=C2)C(=O)C3=C(C=CC(=C3)Br)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15BrClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
364.7 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-2-chlorophenyl)(3-phenylpyrrolidin-1-yl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.